Cas no 888069-29-2 (5-[2-(trifluoromethoxy)phenyl]pyridine-3-carboxylic Acid)

5-[2-(Trifluoromethoxy)phenyl]pyridine-3-carboxylic acid is a fluorinated aromatic compound featuring a pyridine core substituted with a carboxylic acid group at the 3-position and a 2-(trifluoromethoxy)phenyl moiety at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the carboxylic acid functionality allows for further derivatization. Its rigid aromatic framework contributes to precise molecular interactions, useful in designing bioactive compounds. The compound is typically employed in medicinal chemistry for developing enzyme inhibitors or receptor modulators due to its balanced polarity and structural versatility.

5-[2-(trifluoromethoxy)phenyl]pyridine-3-carboxylic Acid structure

888069-29-2 structure

Product Name:5-[2-(trifluoromethoxy)phenyl]pyridine-3-carboxylic Acid

CAS No:888069-29-2

MF:C₁₃H₈F₃NO₃

MW:283.20273399353

CID:1936249

PubChem ID:16768835

Update Time:2025-10-13

5-[2-(trifluoromethoxy)phenyl]pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 5-[2-(trifluoromethoxy)phenyl]pyridine-3-carboxylic acid
- 5-(2-Trifluoromethoxyphenyl)-nicotinic acid
- AGN-PC-015Q28
- CTK7J0611
- AB24283
- AG-C-45491
- 5-[2-(TRIFLUOROMETHOXY)PHENYL]NICOTINIC ACID
- 3-PYRIDINECARBOXYLIC ACID, 5-[2-(TRIFLUOROMETHOXY)PHENYL]-
- 5-[2-(TRIFLUOROMETHOXY)PHENYL]-3-PYRIDINECARBOXYLIC ACID
- 888069-29-2
- 5-(2-(Trifluoromethoxy)phenyl)nicotinic acid
- 5-(2-(Trifluoromethoxy)phenyl)nicotinicacid
- AKOS000124992
- 5-[2-(trifluoromethoxy)phenyl]pyridine-3-carboxylic Acid
- MDL： MFCD06410277
- Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-11-4-2-1-3-10(11)8-5-9(12(18)19)7-17-6-8/h1-7H,(H,18,19)
- InChI Key： UWWPSXMCAPGPSW-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC=CC=1C1C=NC=C(C(=O)O)C=1)(F)F

Computed Properties

Exact Mass: 283.04562760Da
Monoisotopic Mass: 283.04562760Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 59.4Å²

5-[2-(trifluoromethoxy)phenyl]pyridine-3-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013003417-250mg	5-(2-(Trifluoromethoxy)phenyl)nicotinic acid	888069-29-2	97%	250mg	$484.80	2023-08-31
Alichem	A013003417-500mg	5-(2-(Trifluoromethoxy)phenyl)nicotinic acid	888069-29-2	97%	500mg	$839.45	2023-08-31
Alichem	A013003417-1g	5-(2-(Trifluoromethoxy)phenyl)nicotinic acid	888069-29-2	97%	1g	$1534.70	2023-08-31
Crysdot LLC	CD11029427-1g	5-(2-(Trifluoromethoxy)phenyl)nicotinic acid	888069-29-2	97%	1g	$360	2024-07-18